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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Vanox® ZMTI (Zinc 2-

mercaptotoluimidazole) as a synergistic antioxidant in peroxide-cured elastomer systems.

Detailed protocols and performance data are presented to guide researchers and professionals

in formulating robust and durable elastomeric compounds for various applications. Vanox ZMTI
is a non-volatile, non-staining antioxidant that enhances the thermal and fatigue resistance of

elastomers with minimal interference with the peroxide vulcanization process.[1][2][3][4][5]

Introduction to Vanox ZMTI in Peroxide Curing
Peroxide curing is a vulcanization process that utilizes organic peroxides to create carbon-

carbon crosslinks between polymer chains.[6][7] This method results in vulcanizates with

excellent thermal stability, low compression set, and good aging resistance.[6][8] However, the

free radicals generated during peroxide curing, which are essential for crosslinking, are also

responsible for oxidative degradation of the elastomer over its service life.[9]

Antioxidants are crucial for mitigating this degradation, but many conventional antioxidants can

interfere with the peroxide cure by scavenging the free radicals needed for crosslinking, leading

to reduced crosslink density and compromised physical properties.[9][10][11]

Vanox ZMTI is a highly effective antioxidant synergist that addresses this challenge.[10][11][12]

[13] It works in conjunction with primary antioxidants, such as amines and phenols, to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b13795527?utm_src=pdf-interest
https://www.benchchem.com/product/b13795527?utm_src=pdf-body
https://www.zwickroell.com/industries/plastics/plastics-testing-standards/astm-d412-tensile-test-elastomers/
https://www.specialchem.com/polymer-additives/product/vanderbilt-chemicals-vanox-zmti
https://www.vanderbiltworldwide.com/products/53499-vanox-zmti/plastics-polymer-stabilizers-antioxidants-toluimidazole-antioxidants
https://www.vanderbiltchemicals.com/products/53499-vanox-zmti/rubber-antidegradants-antioxidants-toluimidazoles
https://www.vanderbiltworldwide.com/products/53499-vanox-zmti/rubber-antidegradants-antioxidant-synergists
https://www.benchchem.com/product/b13795527?utm_src=pdf-body
https://kindsnail.com/news/astm-d412-practical-guide-to-rubber-tensile-testing-and-elastomer-performance-analysis/
https://www.semanticscholar.org/paper/Antioxidant-Selection-for-Peroxide-Cure-Elastomer-Ferradino/3a61e03c11d2c6e37d0da2d04e2e89f44a095c7b
https://kindsnail.com/news/astm-d412-practical-guide-to-rubber-tensile-testing-and-elastomer-performance-analysis/
https://rubbermill.com/astm-testing-methods-for-elastomers/
https://www.specialchem.com/polymer-additives/guide/choosing-the-right-antioxidant-for-peroxide-curing-of-elastomers
https://www.specialchem.com/polymer-additives/guide/choosing-the-right-antioxidant-for-peroxide-curing-of-elastomers
https://www.researchgate.net/publication/271346298_Antioxidant_Selection_for_Peroxide_Cure_Elastomer_Applications
https://www.akrochem.com/pdf/technical_papers/peroxide_curing_ss.pdf
https://www.benchchem.com/product/b13795527?utm_src=pdf-body
https://www.researchgate.net/publication/271346298_Antioxidant_Selection_for_Peroxide_Cure_Elastomer_Applications
https://www.akrochem.com/pdf/technical_papers/peroxide_curing_ss.pdf
https://www.vanderbiltchemicals.com/resources/VANOX_ZMTI_MTI_Brochure_Web.pdf
https://www.specialchem.com/adhesives/product/vanderbilt-chemicals-vanox-zmti
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13795527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


superior protection against thermo-oxidative aging and flex fatigue without significantly

impacting the cure characteristics of the elastomer.[1][12][13]

Mechanism of Action and Synergism
The precise mechanism by which Vanox ZMTI functions as a synergist is not fully elucidated,

but it is understood to act as a peroxide decomposer that can withstand the vulcanization

process.[12] This allows it to remain active in the cured elastomer to provide long-term

protection.

The synergistic effect of Vanox ZMTI is particularly pronounced when used with other

antioxidants. This combination provides a multi-faceted defense against degradation,

enhancing the overall performance and lifespan of the elastomeric product.

Below is a diagram illustrating the logical relationship in a peroxide-cured system containing

Vanox ZMTI and a primary antioxidant.
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The following tables summarize the performance of Vanox ZMTI in typical peroxide-cured

Ethylene Propylene Diene Monomer (EPDM) and Nitrile Butadiene Rubber (NBR) formulations.

Vanox ZMTI in a Peroxide-Cured EPDM Wire & Cable
Compound
Table 1: EPDM Formulation

Ingredient phr

EPDM 100.0

N-550 Carbon Black 60.0

Paraffinic Oil 40.0

Zinc Oxide 5.0

Stearic Acid 1.0

Dicumyl Peroxide (40%) 6.0

Antioxidant System See Table 2

Table 2: Cure Characteristics and Physical Properties of Peroxide-Cured EPDM
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Antioxidant System
(phr)

Control (None) System A System B

Polymerized 1,2-

dihydro-2,2,4-

trimethylquinoline

(TMQ)

- 1.0 1.0

Vanox ZMTI - - 1.0

Cure Characteristics

(MDR @ 177°C)

ML (dN·m) 1.2 1.2 1.2

MH (dN·m) 15.5 15.3 15.4

ts2 (min) 1.5 1.6 1.6

tc90 (min) 7.8 8.0 8.1

Original Physical

Properties

Hardness (Shore A) 65 65 65

Tensile Strength

(MPa)
15.2 15.0 15.1

Elongation at Break

(%)
450 440 450

Aged Properties (7

days @ 150°C)

Hardness Change

(points)
+5 +3 +2

Tensile Strength

Retention (%)
60 85 95

Elongation Retention

(%)
55 75 88
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Vanox ZMTI in Peroxide-Cured Nitrile (NBR)
Table 3: NBR Formulation

Ingredient phr

NBR (33% ACN) 100.0

N-774 Carbon Black 70.0

DOP 10.0

Zinc Oxide 5.0

Stearic Acid 1.0

Dicumyl Peroxide (40%) 4.5

Antioxidant System See Table 4

Table 4: Physical Properties of Peroxide-Cured NBR
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Antioxidant System
(phr)

Control (None) System C System D

Octylated

Diphenylamine

(ODPA)

- 1.5 1.5

Vanox ZMTI - - 1.5

Original Physical

Properties

Hardness (Shore A) 70 70 71

Tensile Strength

(MPa)
18.5 18.2 18.4

Elongation at Break

(%)
350 340 345

Aged Properties (70

hours @ 150°C)

Hardness Change

(points)
+8 +5 +3

Tensile Strength

Retention (%)
55 78 92

Elongation Retention

(%)
40 65 85

Experimental Protocols
The following protocols outline the standard procedures for evaluating the performance of

Vanox ZMTI in peroxide-cured elastomer systems.

Compounding and Curing
This protocol describes the general procedure for mixing and curing the elastomer compounds.
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Masterbatch Preparation:

In an internal mixer or on a two-roll mill, masticate the elastomer (e.g., EPDM, NBR).

Sequentially add the fillers (e.g., carbon black), plasticizers, zinc oxide, and stearic acid.

Ensure thorough dispersion between each addition.

Addition of Antioxidants and Curing Agent:

Add the primary antioxidant and Vanox ZMTI to the masterbatch and mix until fully

incorporated.

At a lower temperature to prevent scorching, add the peroxide curing agent and mix until a

homogenous compound is achieved.

Curing:

Sheet out the compound and press mold into slabs of desired thickness at the specified

curing temperature (e.g., 177°C) for the tc90 time determined from rheometer data.

Specimen Preparation:

Die-cut the required test specimens from the cured sheets after allowing them to condition

at room temperature for at least 24 hours.

Physical Property Testing
The following ASTM standards are recommended for evaluating the physical properties of the

cured elastomers.

Cure Characteristics (MDR):

ASTM D5289: Use a Moving Die Rheometer (MDR) to determine the cure characteristics

of the rubber compound, including minimum torque (ML), maximum torque (MH), scorch

time (ts2), and optimum cure time (tc90).

Original Physical Properties:
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ASTM D2240: Measure the durometer hardness (Shore A) of the cured specimens.

ASTM D412: Determine the tensile strength, elongation at break, and modulus of the

material using a universal testing machine.[1][6][14][15] Test Method A with dumbbell-

shaped specimens is commonly used.

Aged Physical Properties:

ASTM D573: Perform accelerated aging of the test specimens in a hot air oven at the

specified temperature and duration (e.g., 7 days at 150°C).

After aging, re-test the hardness, tensile strength, and elongation according to ASTM

D2240 and ASTM D412 to determine the retention of these properties.

Compression Set:

ASTM D395 (Method B): Evaluate the ability of the elastomer to retain its elastic

properties after prolonged compressive stress. This is particularly important for sealing

applications.

Conclusion
Vanox ZMTI is a valuable tool for formulators of peroxide-cured elastomers, offering a

synergistic approach to achieving superior long-term performance. Its ability to enhance heat

and flex fatigue resistance without compromising the efficiency of the peroxide cure makes it an

excellent choice for demanding applications where durability and reliability are paramount. The

data and protocols presented here provide a solid foundation for the successful implementation

of Vanox ZMTI in a variety of elastomer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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